Cas no 161170-50-9 (rac-(1R,2S)-2-(trifluoromethyl)cyclohexane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-(trifluoromethyl)cyclohexane-1-carboxylic acid
• CAS No: 161170-50-9
• MF: C₈H₁₁F₃O₂
• MW: 196.166953325272
• MDL: MFCD30530193
• CID: 4609063
• PubChem ID: 25324710
• Update Time: 2025-07-22

rac-(1R,2S)-2-(trifluoromethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(trifluoromethyl)cyclohexane-1-carboxylic acid, cis
• rac-(1R,2S)-2-(trifluoromethyl)cyclohexane-1-carboxylic acid

• MDL： MFCD30530193
• Inchi： 1S/C8H11F3O2/c9-8(10,11)6-4-2-1-3-5(6)7(12)13/h5-6H,1-4H2,(H,12,13)/t5-,6+/m1/s1
• InChI Key： RAGWFGSHOZGADV-RITPCOANSA-N
• SMILES： [C@@H]1(C(O)=O)CCCC[C@@H]1C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on rac-(1R,2S)-2-(trifluoromethyl)cyclohexane-1-carboxylic acid

Professional Introduction to rac-(1R,2S)-2-(trifluoromethyl)cyclohexane-1-carboxylic Acid (CAS No. 161170-50-9)

Rac-(1R,2S)-2-(trifluoromethyl)cyclohexane-1-carboxylic acid (CAS No. 161170-50-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique trifluoromethyl substitution and cyclohexane core structure, exhibits a range of intriguing chemical and biological properties that make it a valuable scaffold for drug discovery and development.

The trifluoromethyl group is a key feature of this molecule, influencing its electronic properties, metabolic stability, and interaction with biological targets. In modern drug design, trifluoromethyl-containing compounds are often favored due to their ability to enhance binding affinity, improve pharmacokinetic profiles, and increase resistance to metabolic degradation. The presence of this group in rac-(1R,2S)-2-(trifluoromethyl)cyclohexane-1-carboxylic acid suggests potential applications in the development of novel therapeutic agents targeting various diseases.

The cyclohexane ring in the molecular structure provides a stable and flexible framework that can be modified to achieve specific biological activities. Cyclohexane derivatives are well-documented in the literature for their role as pharmacophores in numerous drug molecules. The stereochemistry at the (1R,2S) positions further refines the compound's unique properties, allowing for precise interactions with biological receptors and enzymes. This stereochemical specificity is crucial in medicinal chemistry, where even minor changes in configuration can significantly alter a molecule's efficacy and safety.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the interactions between rac-(1R,2S)-2-(trifluoromethyl)cyclohexane-1-carboxylic acid and its potential targets. These studies have highlighted the compound's ability to bind to enzymes and receptors with high selectivity, making it a promising candidate for further development. For instance, computational studies have shown that this compound may interact with proteins involved in inflammation and pain signaling pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its structural advantages, rac-(1R,2S)-2-(trifluoromethyl)cyclohexane-1-carboxylic acid has demonstrated interesting pharmacological properties in preclinical studies. Researchers have explored its potential as a precursor for more complex drug molecules, leveraging its unique scaffold to develop new therapeutic agents. The compound's stability under various conditions and its ease of functionalization make it an attractive building block for medicinal chemists.

The synthesis of rac-(1R,2S)-2-(trifluoromethyl)cyclohexane-1-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric synthesis and catalytic methods, have been employed to achieve the desired stereochemical purity. These synthetic strategies not only highlight the compound's complexity but also showcase the cutting-edge methodologies used in modern pharmaceutical research.

The biological activity of rac-(1R,2S)-2-(trifluoromethyl)cyclohexane-1-carboxylic acid has been further investigated through in vitro and in vivo experiments. Preliminary results indicate that this compound exhibits moderate activity against certain disease models, suggesting its potential as a lead compound for further optimization. The combination of structural flexibility and functional groups like the trifluoromethyl moiety allows for fine-tuning of biological activity through structural modifications.

The future prospects of rac-(1R,2S)-2-(trifluoromethyl)cyclohexane-1-carboxylic acid are promising, with ongoing research focusing on expanding its applications in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. As computational tools continue to improve and new synthetic methodologies emerge, the development of novel derivatives based on this scaffold is expected to accelerate.

In conclusion, rac-(1R,2S)-2-(trifluoromethyl)cyclohexane-1-carboxylic acid (CAS No. 161170-50-9) is a versatile and highly interesting compound with significant potential in pharmaceutical chemistry. Its unique structural features, combined with recent advancements in drug design strategies, position it as a valuable asset for future therapeutic developments. Continued research into this compound will undoubtedly contribute to the discovery of new medicines that address unmet medical needs.